N-Methoxymethyl-N-methylformamide

• CAS No.: 5129-79-3
• Molecular Formula: C4H9NO2
• Molecular Weight: 103.12 g/mol
• IUPAC Name: N-(methoxymethyl)-N-methylformamide
• InChI: InChI=1S/C4H9NO2/c1-5(3-6)4-7-2/h3H,4H2,1-2H3
• InChI Key: AITXBHMOGHXWFR-UHFFFAOYSA-N
• Canonical SMILES: CN(COC)C=O

Description

N-Methoxymethyl-N-methylformamide is a useful research compound. Its molecular formula is C4H9NO2 and its molecular weight is 103.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In an electrolytic cell as used in Example 1, 2.56 mol of dimethyl phthalate, 750 g of methanol, 1225 g of dimethylformamide (DMF) and 25 g of triethylmethylammonium methosulfate were subjected to electrolysis at 5 A and 50° C. for 6.9 h. 4.1 mol (current yield: 64%) of N-methoxymethyl-N-methylformamide were formed besides 2.1 mol of phthalide (material yield: 82%).